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Compound of Interest

Compound Name: 3-iodo-1H-indole

Cat. No.: B116640

An In-Depth Technical Guide to the Physical Properties of 3-iodo-1H-indole

This technical guide provides a comprehensive overview of the core physical properties of 3-
iodo-1H-indole, a compound of interest in organic synthesis and drug development. The data
presented herein is intended for researchers, scientists, and professionals in the
pharmaceutical and chemical industries. This document details the melting point, boiling point,
and density of 3-iodo-1H-indole, supported by generalized experimental protocols for their
determination.

Core Physical Properties

The physical characteristics of 3-iodo-1H-indole are crucial for its handling, purification, and
application in various chemical reactions. The key quantitative data are summarized in the
table below.
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Physical Property Value Notes

A precise melting range is
Melting Point 72-75 °C indicative of the compound's
purity.

At a standard pressure of 760
Boiling Point 341.7 °C[1] mmHg. Some sources provide
this as a predicted value.[2][3]

Density 1.96 g/cm3[1] This is a predicted value.[3]

Experimental Protocols for Physical Property
Determination

The following sections outline the standard methodologies for determining the physical
properties of a solid compound like 3-iodo-1H-indole.

Determination of Melting Point via the Capillary Method

The melting point is a critical indicator of a substance's purity. A sharp melting range (typically
0.5-1.0 °C) is characteristic of a pure crystalline compound.[4] The presence of impurities
generally leads to a depression and broadening of the melting point range.[4]

Methodology:

o Sample Preparation: A small quantity of dry, powdered 3-iodo-1H-indole is introduced into a
capillary tube that is sealed at one end. The sample is packed down to a height of 1-2 mm by

gently tapping the tube.[4]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a heating bath (e.g.,
liquid paraffin or a modern melting point apparatus).[5]

e Heating and Observation: The apparatus is heated slowly and steadily, typically at a rate of 1
°C/min, while the bath is stirred to ensure uniform temperature distribution.[6]
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» Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears and the temperature at which the entire sample becomes a clear liquid. This
range is reported as the melting point.[7]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[8]

Methodology for Small Quantities:

Sample Preparation: A small amount of the substance is placed in a small test tube or
ignition tube.

o Capillary Insertion: A short capillary tube, sealed at one end, is placed in an inverted position
inside the test tube containing the sample.[5]

o Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a
suitable liquid bath (e.g., concentrated sulfuric acid or high-boiling paraffin).[8] The open end
of the test tube should remain above the surface of the heating liquid.[8]

o Heating and Observation: The bath is heated gently and stirred. As the temperature rises, air
trapped in the capillary tube will expand and escape as bubbles. A rapid and continuous
stream of bubbles will emerge from the capillary tip as the liquid's boiling point is reached.[8]

o Data Recording: The temperature (T1) at which this continuous stream of bubbles begins is
noted. The heat source is then removed. The stream of bubbles will slow down and stop, and
as the liquid cools, it will be drawn back into the capillary tube. The temperature (T2) at
which the liquid just begins to enter the capillary is recorded.[8] The boiling point is the
average of T1 and T2.[8]

Determination of Density

The density of a solid is its mass per unit volume. For a crystalline solid, this can be determined
using the displacement method.

Methodology:
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e Mass Measurement: A sample of 3-iodo-1H-indole is accurately weighed using an analytical
balance. Let this mass be m.

e Volume Measurement by Displacement:

o A graduated cylinder is partially filled with a liquid in which 3-iodo-1H-indole is insoluble
(e.g., a hydrocarbon solvent, given its solubility in dichloromethane and methanol). The
initial volume (V1) is recorded.

o The weighed solid sample is carefully added to the graduated cylinder, ensuring it is fully
submerged and that no air bubbles are trapped.

o The new volume (V2) is recorded. The volume of the solid is the difference: V = V2 - V1.
o Calculation: The density (p) is calculated using the formula: p=m/V

Visualization of Experimental Workflow

The logical flow for the physical characterization of 3-iodo-1H-indole is depicted in the
following diagram.
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Physical Property Determination Workflow for 3-iodo-1H-indole
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Caption: Workflow for determining the physical properties of 3-iodo-1H-indole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boiling point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
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melting-point-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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